N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-(3-acetamidophenyl)-1-N,1-N-dimethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C17H24N4O3/c1-12(22)18-14-5-4-6-15(11-14)19-16(23)13-7-9-21(10-8-13)17(24)20(2)3/h4-6,11,13H,7-10H2,1-3H3,(H,18,22)(H,19,23)
• InChI Key: NDPZOPHWOYQBGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2CCN(CC2)C(=O)N(C)C
• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol

Description

N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide, also known as ADMP, is a chemical compound that has been extensively studied for its potential applications in scientific research. ADMP is a piperidine derivative that has shown promising results in various fields of research, including neuroscience, pharmacology, and medicinal chemistry.

Scientific Research Applications

N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have neuroprotective, analgesic, and anti-inflammatory effects. N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has also been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and neuropathic pain. In addition, N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has been used to study the role of the sigma-1 receptor in various physiological and pathological processes.

Mechanism of Action

The exact mechanism of action of N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide is not fully understood. However, it has been shown to bind to the sigma-1 receptor, a protein that is involved in various cellular processes, including calcium signaling, protein folding, and neurotransmitter release. N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has also been shown to modulate the activity of ion channels and receptors, including NMDA receptors and voltage-gated calcium channels.
Biochemical and Physiological Effects:
N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters, including dopamine, acetylcholine, and glutamate. N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has also been shown to reduce oxidative stress and inflammation. In addition, N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has been shown to improve mitochondrial function and energy metabolism.

Advantages and Limitations for Lab Experiments

N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has several advantages for lab experiments. It has a high affinity for the sigma-1 receptor and can be used to study the role of this receptor in various physiological and pathological processes. N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide is also relatively easy to synthesize and purify, making it a cost-effective research tool. However, N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has some limitations for lab experiments. It has a short half-life and can be rapidly metabolized in vivo, which may limit its usefulness in animal studies. In addition, N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has not been extensively studied in humans, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide. One potential direction is to further investigate its neuroprotective and analgesic effects in animal models of neurological disorders and pain. Another potential direction is to study the role of the sigma-1 receptor in cancer biology and the potential of N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide as a cancer therapy. In addition, further studies are needed to determine the safety and efficacy of N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide in humans and to develop more stable and selective sigma-1 receptor ligands.

Synthesis Methods

The synthesis of N~4~-[3-(acetylamino)phenyl]-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide involves the reaction between 4-(3-aminophenyl)piperidine and N,N-dimethyl-2,2-dimethylpropanamide in the presence of acetic anhydride. The resulting product is then purified using column chromatography. The purity and yield of the final product can be improved by optimizing the reaction conditions and purification methods.